Cas no 78995-98-9 (b-Cyclocitral-d5, Technical Grade)

• Product Name: b-Cyclocitral-d5, Technical Grade
• CAS No: 78995-98-9
• MF: C₁₀H₁₆O
• MW: 157.264251708984
• CID: 826789
• PubChem ID: 12305384
• Update Time: 2025-05-22

b-Cyclocitral-d5, Technical Grade Chemical and Physical Properties

Names and Identifiers

• β-Cyclocitral-d5, Technical Grade
• 3,3-dideuterio-6,6-dimethyl-2-(trideuteriomethyl)cyclohexene-1-carbaldehyde
• B-CYCLOCITRAL-D5, TECHNICAL GRADE
• (3,3,4,4,4-D5)-(E
• 6,6-Dimethyl-2-(methyl-d3)-1-cyclohexene-3,3-d2-1-carboxaldehyde
• A-cyclocitral
• A-Cyclocitral-d5,Technical Grade
• Pentadeuterio-
• Z)-1-[4-(2-Chloroethoxy)phenyl]-1-[4-hydroxyphenyl]-2-phenyl-1-butene
• beta-Cyclocitral-d5, Technical Grade
• AKOS030242801
• beta-Cyclocitral-d5
• beta -Cyclocitral-d5
• 2-(?H?)methyl-6,6-dimethyl(3,3-?H?)cyclohex-1-ene-1-carbaldehyde
• Pentadeuterio-beta-cyclocitral
• ?-Cyclocitral-d5, Technical Grade
• 78995-98-9
• DTXSID20486726
• b-Cyclocitral-d5, Technical Grade

• Inchi： 1S/C10H16O/c1-8-5-4-6-10(2,3)9(8)7-11/h7H,4-6H2,1-3H3/i1D3,5D2
• InChI Key： MOQGCGNUWBPGTQ-RPIBLTHZSA-N
• SMILES： O=CC1=C(C([2H])([2H])[2H])C([2H])([2H])CCC1(C)C

Computed Properties

• Exact Mass: 157.15100
• Monoisotopic Mass: 157.151498859g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 101-1030C/10Torr
• Flash Point: 76.9±16.5 °C
• Refractive Index: 1.508
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 17.07000
• LogP: 2.71190
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

b-Cyclocitral-d5, Technical Grade Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-86C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on b-Cyclocitral-d5, Technical Grade

B-Cyclocitral-d5, Technical Grade: A Comprehensive Overview

B-Cyclocitral-d5, Technical Grade (CAS No. 78995-98-9) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, flavor chemistry, and natural product research. This compound is a derivative of b-cyclocitral, which is a naturally occurring terpene alcohol found in citrus fruits and other aromatic plants. The "-d5" designation indicates that this compound has been isotopically labeled with five deuterium atoms, making it particularly useful in isotopic studies, metabolic research, and analytical applications.

B-Cyclocitral-d5 has been extensively studied for its unique chemical properties and biological activities. Recent research has highlighted its potential as a precursor in the synthesis of complex natural products and as a tool for studying metabolic pathways in living organisms. The compound's structure, which includes a cyclohexenone ring system, contributes to its versatility in both synthetic and analytical chemistry.

In terms of applications, b-cyclocitral-d5 is widely used in the fragrance and flavor industries due to its pleasant citrus-like aroma. Its isotopic labeling makes it an ideal candidate for use in stable isotope probing (SIP) experiments, where it can be used to track the movement of compounds through biological systems. This has led to its adoption in studies related to drug metabolism, environmental science, and food science.

One of the most recent advancements involving b-cyclocitral-d5 is its role in the development of novel biosensors and bioanalytical techniques. Researchers have utilized its unique spectroscopic properties to design sensors capable of detecting trace amounts of environmental contaminants. These sensors have shown promising results in both laboratory settings and real-world applications, demonstrating the compound's potential for environmental monitoring and public health protection.

Moreover, b-cyclocitral-d5 has been explored for its antioxidant properties. Studies have shown that this compound exhibits significant free radical scavenging activity, making it a potential candidate for use in cosmetic products aimed at combating oxidative stress and skin aging. This discovery has opened new avenues for its application in the cosmetics industry.

The technical grade designation of b-cyclocitral-d5 signifies that it meets stringent purity standards required for high-performance analytical applications. This grade is particularly favored in research settings where precision and accuracy are paramount. The compound's high purity ensures reliable results in experiments involving mass spectrometry, nuclear magnetic resonance (NMR), and other advanced analytical techniques.

In conclusion, b-cyclocitral-d5, CAS No. 78995-98-9 (Technical Grade), is a versatile compound with a wide range of applications across multiple disciplines. Its isotopic labeling makes it an invaluable tool for researchers studying metabolic pathways, environmental science, and drug development. As new research continues to uncover its potential uses, b-cyclocitral-d5 is poised to play an increasingly important role in both academic and industrial settings.